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Cat. No.: B15933695

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetraglycine hydroperiodide ((Gly)₄·HI·I₄) is a stable, solid complex that serves as a

convenient and reliable source of elemental iodine. This technical guide provides an in-depth

overview of its chemical properties, synthesis, and applications, with a particular focus on its

use as a microbicidal agent. Detailed experimental protocols for its preparation and quantitative

analysis are presented, alongside a summary of its key physicochemical characteristics. This

document is intended to be a comprehensive resource for researchers, scientists, and

professionals in drug development and formulation who are interested in the use of iodine-

based antimicrobial agents.

Introduction
Elemental iodine is a potent broad-spectrum antimicrobial agent with activity against bacteria,

viruses, fungi, and protozoa. However, its practical application is often limited by its volatility,
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low solubility in water, and the staining of tissues. To overcome these limitations, various iodine

complexes, known as iodophors, have been developed. These formulations stabilize iodine,

increase its solubility, and reduce its vapor pressure, while still allowing for the controlled

release of free, microbicidal iodine.

Tetraglycine hydroperiodide is a polyiodide complex formed between glycine, hydriodic acid,

and elemental iodine. It offers the advantage of being a crystalline, solid material with a high

content of available iodine, making it suitable for formulation into stable dosage forms, such as

tablets for water purification. This guide details the fundamental chemistry and practical

methodologies associated with this compound.

Physicochemical Properties
Tetraglycine hydroperiodide is a crystalline solid with a characteristic metallic luster. Its

properties are summarized in the table below.

Property Value Reference

Molecular Formula C₈H₁₇I₅N₄O₈ PubChem

Molecular Weight 1055.78 g/mol PubChem

Appearance
Flat needles with a brassy-

bronze metallic luster

Decomposition Temperature 162-167 °C

Solubility in Water (25 °C) 380 g/L

Iodine Content (Theoretical) ~60% Calculated

CAS Number 7097-60-1 PubChem

Note: The molecular formula and weight can vary in literature depending on the exact

stoichiometry of the complex.

Experimental Protocols
Synthesis of Tetraglycine Hydroperiodide
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The synthesis of tetraglycine hydroperiodide is based on the reaction of glycine, hydriodic

acid, and iodine in an aqueous medium. The following protocol is a representative procedure

based on established principles of polyiodide chemistry.

Materials:

Glycine (NH₂CH₂COOH)

Hydriodic acid (HI), 57% in water

Iodine (I₂), crystalline

Distilled water

Ethanol

Procedure:

Dissolution of Glycine: In a 250 mL beaker, dissolve 15.0 g (0.2 mol) of glycine in 100 mL of

distilled water. Gentle heating may be applied to facilitate dissolution.

Addition of Hydriodic Acid: To the glycine solution, slowly add 11.2 mL of 57% hydriodic acid

(0.1 mol HI) with constant stirring.

Preparation of Iodine Solution: In a separate beaker, prepare a solution of 25.4 g (0.1 mol) of

iodine in 50 mL of ethanol. Stir until the iodine is completely dissolved.

Formation of the Complex: Slowly add the iodine solution to the glycine-hydriodic acid

mixture with vigorous stirring. A dark, crystalline precipitate will begin to form.

Crystallization: Continue stirring the mixture for 1-2 hours at room temperature to ensure

complete reaction and crystallization.

Isolation of the Product: Collect the crystalline product by vacuum filtration using a Büchner

funnel.

Washing: Wash the crystals with two 20 mL portions of cold ethanol to remove any

unreacted starting materials.
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Drying: Dry the product in a desiccator over a suitable drying agent (e.g., anhydrous calcium

chloride) to a constant weight.

Purification by Recrystallization
For higher purity, the synthesized tetraglycine hydroperiodide can be recrystallized.

Procedure:

Dissolve the crude product in a minimal amount of hot distilled water.

Allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold ethanol.

Dry the purified product as described in the synthesis protocol.

Quantitative Analysis of Available Iodine (Iodometric
Titration)
The amount of available iodine in the synthesized tetraglycine hydroperiodide can be

determined by iodometric titration with a standardized sodium thiosulfate solution.

Reagents:

Standardized 0.1 N Sodium Thiosulfate (Na₂S₂O₃) solution

1% Starch indicator solution

Potassium iodide (KI)

Distilled water

Procedure:
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Sample Preparation: Accurately weigh approximately 0.2 g of the dried tetraglycine
hydroperiodide and record the weight.

Dissolve the sample in 50 mL of distilled water in a 250 mL Erlenmeyer flask.

Add 1 g of potassium iodide to the solution and swirl to dissolve. The KI is added to ensure

that all the liberated iodine remains in solution as the triiodide ion (I₃⁻).

Titration: Titrate the solution with the standardized 0.1 N sodium thiosulfate solution until the

dark brown color of the iodine fades to a pale yellow.

Endpoint Determination: Add 2 mL of 1% starch indicator solution. The solution will turn a

deep blue-black color.

Continue the titration dropwise with constant swirling until the blue color completely

disappears, indicating the endpoint.

Record the volume of sodium thiosulfate solution used.

Calculation: The percentage of available iodine can be calculated using the following

formula:

% Available Iodine = (V × N × 126.9 × 100) / (W × 1000)

Where:

V = Volume of Na₂S₂O₃ solution used (in mL)

N = Normality of the Na₂S₂O₃ solution

126.9 = Atomic weight of iodine

W = Weight of the tetraglycine hydroperiodide sample (in g)

Mechanism of Action and Applications
The primary application of tetraglycine hydroperiodide is as a source of elemental iodine for

disinfection, most notably in water purification tablets.
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Release of Active Iodine
When dissolved in water, tetraglycine hydroperiodide dissociates to release elemental iodine

(I₂) and hypoiodous acid (HIO), both of which are potent microbicidal agents.

Caption: Dissolution and release of active iodine species.

Antimicrobial Action
The released elemental iodine and hypoiodous acid exert their microbicidal effect through

several mechanisms, including:

Oxidation of cellular components: Iodine is a strong oxidizing agent and can denature

proteins and enzymes by oxidizing sulfhydryl groups in amino acids such as cysteine.

Disruption of cell membranes: Iodine can interact with and disrupt the structure of microbial

cell membranes, leading to leakage of cellular contents.

Inhibition of nucleic acid synthesis: Iodine can interfere with the synthesis of DNA and RNA,

thereby inhibiting microbial replication.
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Caption: Antimicrobial mechanisms of elemental iodine.

Relevance in Drug Development
For drug development professionals, tetraglycine hydroperiodide is of interest primarily as a

stable active pharmaceutical ingredient (API) for topical antiseptic formulations and as a

disinfectant for water and medical equipment. Key considerations include:

Formulation Stability: As a solid, tetraglycine hydroperiodide offers excellent stability

compared to aqueous iodine solutions. Formulation studies would focus on protecting the

compound from moisture and ensuring the controlled release of iodine upon application.

Analytical Method Development: Robust and validated analytical methods, such as the

iodometric titration described, are crucial for quality control and stability testing of both the

API and the final drug product.

Safety and Toxicology: While elemental iodine is an effective microbicide, its potential effects

on thyroid function must be considered, especially for applications involving chronic

exposure.

Conclusion
Tetraglycine hydroperiodide is a valuable and stable source of elemental iodine. Its solid,

crystalline nature makes it a convenient and reliable alternative to traditional iodine solutions

for a variety of applications, particularly in the field of disinfection. The experimental protocols

and data presented in this guide provide a solid foundation for researchers and drug

development professionals working with this important iodine complex.

To cite this document: BenchChem. [Tetraglycine Hydroperiodide: A Comprehensive
Technical Guide to a Stable Source of Elemental Iodine]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15933695/docs#tetraglycine-
hydroperiodide-a-comprehensive-technical-guide-to-a-stable-source-of-elemental-iodine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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